Ampyzine sulfate
Overview
Description
Ampyzine sulfate: is a central nervous system stimulant. It is a derivative of pyrazine, specifically N,N-dimethylpyrazin-2-amine sulfate. This compound is known for its stimulating effects on the central nervous system and has been studied for various applications in medicine and research .
Preparation Methods
Synthetic Routes and Reaction Conditions: The classical method for synthesizing 2-amino pyrazines, including ampyzine, involves several steps :
Condensation Reaction: Glyoxal reacts with 2-aminomalonamide to form a pyrazine derivative.
Acid-Catalyzed Hydrolysis: The amide undergoes hydrolysis and decarboxylation to yield 2-hydroxypyrazine.
Halogenation: Phosphorus pentachloride is used to halogenate 2-hydroxypyrazine, producing 2-chloropyrazine.
Amination: 2-chloropyrazine reacts with dimethylamine to yield ampyzine.
Industrial Production Methods: Industrial production of ampyzine sulfate typically follows the same synthetic route but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. The final product is often crystallized and purified to obtain the sulfate salt form .
Chemical Reactions Analysis
Types of Reactions: Ampyzine sulfate undergoes various chemical reactions, including:
Oxidation: It can be oxidized under specific conditions to form different derivatives.
Reduction: Reduction reactions can modify the pyrazine ring, leading to different products.
Substitution: Halogenation and subsequent substitution reactions are common in the synthesis of ampyzine derivatives.
Common Reagents and Conditions:
Oxidation: Reagents like hydrogen peroxide or potassium permanganate.
Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.
Substitution: Halogenating agents like phosphorus pentachloride and nucleophiles like dimethylamine.
Major Products: The major products formed from these reactions include various substituted pyrazines and their derivatives, which can have different pharmacological properties .
Scientific Research Applications
Chemistry: Used as a precursor in the synthesis of other pyrazine derivatives.
Biology: Studied for its effects on cellular processes and signaling pathways.
Medicine: Investigated for its potential use as a central nervous system stimulant and in the treatment of certain neurological disorders.
Industry: Used in the production of other chemical compounds and as a research tool in drug development.
Mechanism of Action
The mechanism of action of ampyzine sulfate involves its interaction with the central nervous system. It is believed to exert its effects by modulating neurotransmitter levels and activity in the brain. The exact molecular targets and pathways are still under investigation, but it is known to influence the release and uptake of certain neurotransmitters, leading to its stimulating effects .
Comparison with Similar Compounds
Similar Compounds:
2-Aminopyrazine: A precursor in the synthesis of ampyzine.
2-Chloropyrazine: An intermediate in the synthesis of ampyzine.
Dimethylamine: A reagent used in the final step of ampyzine synthesis.
Uniqueness: Ampyzine sulfate is unique due to its specific structure and stimulating effects on the central nervous system. Its synthesis involves a series of well-defined steps, and it has distinct pharmacological properties compared to other pyrazine derivatives .
properties
CAS RN |
7082-29-3 |
|---|---|
Molecular Formula |
C6H11N3O4S |
Molecular Weight |
221.24 g/mol |
IUPAC Name |
N,N-dimethylpyrazin-2-amine;sulfuric acid |
InChI |
InChI=1S/C6H9N3.H2O4S/c1-9(2)6-5-7-3-4-8-6;1-5(2,3)4/h3-5H,1-2H3;(H2,1,2,3,4) |
InChI Key |
JAFORFFJNCDPDP-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=NC=CN=C1.OS(=O)(=O)O |
Origin of Product |
United States |
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